Cas no 20718-17-6 (2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one)

• Product Name: 2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one
• CAS No: 20718-17-6
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 2729001
• PubChem ID: 131851133
• Update Time: 2025-05-19

2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• benzoyl(dimethyloxosulphonio)methanide
• 2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one
• Sulfoxonium, dimethyl-, 2-oxo-2-phenylethylide
• 2-(Dimethyl (oxo)-
• 2-(Dimethyl(oxo)-l6-sulfaneylidene)-1-phenylethan-1-one
• CS-0198500
• 20718-17-6
• E6-sulfanylidene)-1-phenylethan-1-one

• Inchi： 1S/C10H12O2S/c1-13(2,12)8-10(11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： VGGRLHWSHSMGDH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(=O)[CH-][S+](=O)(C)C

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one

Compound CAS No 20718-17-6: 2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one

The compound with CAS No 20718-17-6, known as 2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

Structure and Properties: The molecular structure of 2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one is characterized by a phenyl group attached to a ketone moiety, with a sulfanylidene group that introduces sulfur into the molecule. This arrangement confers the compound with distinct electronic and steric properties, making it suitable for applications in catalysis and material synthesis.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of this compound, leveraging novel reaction pathways that enhance yield and purity. Advanced characterization techniques, including NMR spectroscopy and X-ray crystallography, have provided deeper insights into its molecular geometry and bonding interactions.

Applications in Materials Science: One of the most promising applications of 2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one is in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and coordination complexes, which exhibit enhanced mechanical and thermal stability.

Biological Relevance: Emerging research suggests that this compound may have biological relevance, particularly in enzymatic catalysis. Its ability to act as a co-factor in certain biochemical reactions has opened new avenues for its use in biotechnology and drug discovery.

Environmental Considerations: As with all chemical compounds, understanding the environmental impact of 2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one is crucial. Recent studies have evaluated its biodegradability and toxicity, providing guidelines for safe handling and disposal.

Future Directions: The continued exploration of 2-(Dimethyl (oxo)-λ6-sulfanylidene)-1-phenylethan-1-one is expected to yield further breakthroughs in its application across diverse scientific domains. Collaborative efforts between chemists, materials scientists, and biologists will undoubtedly expand its utility and contribute to technological advancements.